Cas no 1424355-82-7 ((Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide
• CAS No: 1424355-82-7
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 6273263
• PubChem ID: 97987242
• Update Time: 2025-08-05

(Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide
• EN300-26605795
• 2-cyano-3-(furan-2-yl)-N-{3-[(1H-pyrazol-1-yl)methyl]phenyl}prop-2-enamide
• 1424355-82-7
• Z366797368

• Inchi： 1S/C18H14N4O2/c19-12-15(11-17-6-2-9-24-17)18(23)21-16-5-1-4-14(10-16)13-22-8-3-7-20-22/h1-11H,13H2,(H,21,23)/b15-11-
• InChI Key： LHJRXUFJVMBDRE-PTNGSMBKSA-N
• SMILES： O1C=CC=C1/C=C(/C#N)\C(NC1=CC=CC(=C1)CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 318.11167570g/mol
• Monoisotopic Mass: 318.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide

(Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide: A Comprehensive Overview

The compound (Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide, with CAS No. 1424355827, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a cyano group, a furan ring, and a pyrazole moiety, which collectively contribute to its intriguing chemical properties. Recent studies have highlighted its potential applications in drug discovery and advanced material synthesis.

At the core of this molecule lies the cyano group, which is known for its electron-withdrawing properties. This functional group plays a pivotal role in modulating the electronic characteristics of the compound, making it an attractive candidate for various chemical reactions. The presence of the furan ring further enhances the molecule's aromaticity and stability, while also introducing potential sites for hydrogen bonding interactions. These features make the compound particularly suitable for applications in medicinal chemistry, where such interactions are crucial for drug-target binding.

The pyrazole moiety within the structure is another key feature that contributes to the compound's versatility. Pyrazole rings are well-known for their ability to act as both hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and bioavailability. Recent research has demonstrated that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This finding underscores its potential as a lead compound in drug development.

In terms of synthesis, the compound is typically prepared through a multi-step process involving advanced organic synthesis techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the key intermediates required for its formation. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product, which is critical for maintaining its desired biological activity.

From a materials science perspective, this compound has shown remarkable properties in terms of thermal stability and mechanical strength. Its ability to form stable amorphous films makes it an ideal candidate for use in organic electronics, particularly in applications such as flexible displays and sensors. Recent studies have also explored its potential as a building block for self-healing materials, where its dynamic covalent bonds enable reversible cross-linking under specific conditions.

In conclusion, (Z)-2-Cyano-3-(furan-2-yl)-N-[3-(pyrazol-1-ylmethyl)phenyl]prop-2-enamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the advancement of modern science and technology.